Cas no 35272-86-7 (1-Penten-4-yn-3-ol, 3-methyl-, acetate)

1-Penten-4-yn-3-ol, 3-methyl-, acetate structure
35272-86-7 structure
Product Name:1-Penten-4-yn-3-ol, 3-methyl-, acetate
CAS No:35272-86-7
MF:C8H12O3
MW:156.179082870483
CID:1469564
PubChem ID:71360914
Update Time:2025-04-20

1-Penten-4-yn-3-ol, 3-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Penten-4-yn-3-ol, 3-methyl-, acetate
    • acetic acid,3-methylpent-1-en-4-yn-3-ol
    • 35272-86-7
    • Acetic acid--3-methylpent-1-en-4-yn-3-ol (1/1)
    • DTXSID60784677
    • Inchi: 1S/C6H8O.C2H4O2/c1-4-6(3,7)5-2;1-2(3)4/h1,5,7H,2H2,3H3;1H3,(H,3,4)
    • InChI Key: UEFGBRYPJPAXGX-UHFFFAOYSA-N
    • SMILES: OC(C#C)(C=C)C.OC(C)=O

Computed Properties

  • Exact Mass: 156.07866
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53

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